114-07-8

Erythromycin

In Stock

• CAS RN:
• 114-07-8

• Formula:
• C37H67NO13

• InChI:
• InChI=1S/C37H67NO13/c1-14-25-37(10,45)30(41)20(4)27(39)18(2)16-35(8,44)32(51-34-28(40)24(38(11)12)15-19(3)47-34)21(5)29(22(6)33(43)49-25)50-26-17-36(9,46-13)31(42)23(7)48-26/h18-26,28-32,34,40-42,44-45H,14-17H2,1-13H3/t18-,19-,20+,21+,22-,23+,24+,25-,26+,28-,29+,30-,31+,32-,34+,35-,36-,37-/m1/s1

• InChIKey:
• ULGZDMOVFRHVEP-RWJQBGPGSA-N

• Macrolide antibiotic. Inhibits cytochrome p450 3A4 and P-glycoprotein. Binds the 50S ribosomal subunit and inhibits protein synthesis in Gram-positive and Gram-negative bacteria.
  Erythromycin is a macrolide antibiotic that inhibits bacterial protein synthesis by targeting the 50S ribosomal subunit, blocking the progression of nascent polypeptide chains. It is active against a host of bacterial genera, including Streptococcus, Staphylococcus, and Haemophilus (MIC90s = 0.015-2.0 mg/l). Erythromycin (10-40 mg/kg) dose-dependently inhibits the growth of S. aureus in a mouse model of thigh infection. It also inhibits the cytochrome P450 (CYP450) isoform CYP3A4 in vitro with IC50 values of 33 and 27.3 µM for α-hydroxytriazolam and 4-hydroxytriazolam formation, respectively, following administration of triazolam, which is known to be metabolized primarily by CYP3A4.4,5 Formulat...

2-(2-Amino-5-chlorophenyl)-1,1,1-trifluorohept-3-yn-2-ol

In Stock

• CAS RN:
• 1797114-07-8

• Formula:
• C13H13ClF3NO

• InChI:
• InChI=1S/C13H13ClF3NO/c1-2-3-4-7-12(19,13(15,16)17)10-8-9(14)5-6-11(10)18/h5-6,8,19H,2-3,18H2,1H3

• InChIKey:
• OJMQFWMVICHYJA-UHFFFAOYSA-N

• 2-(2-Amino-5-chlorophenyl)-1,1,1-trifluorohept-3-yn-2-ol is a useful research compound. Its molecular formula is C13H13ClF3NO and its molecular weight is 291.698. The purity is usually 95%.